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Compound of Interest

Compound Name: Kijanimicin

Cat. No.: B15563571 Get Quote

Introduction

Kijanimicin is a potent antibiotic belonging to the tetronic acid class, exhibiting antibacterial,

antimalarial, and antitumor activities.[1] It was first isolated from the fermentation broth of

Actinomadura kijaniata.[2][3] Structurally, it is a large, unique acid enol antibiotic.[3] Due to its

complex structure and biological significance, proper handling and preparation of Kijanimicin
solutions are crucial for reproducible experimental results. These application notes provide

detailed protocols for the preparation and storage of Kijanimicin stock solutions for research

purposes.

Data Summary

For ease of reference, the key quantitative data for Kijanimicin is summarized in the table

below.
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Property Value Source(s)

CAS Number 78798-08-0 [2]

Molecular Formula C₆₇H₁₀₀N₂O₂₄ [2]

Molecular Weight 1317.5 g/mol [1][2]

Appearance Solid [2]

Purity ≥95% [2]

Solubility

Soluble in DMSO, DMF,

ethanol, and methanol. Limited

water solubility.

[1][2]

Recommended Storage (Solid) -20°C [1][2][4]

Recommended Storage (Stock

Solution)

-20°C for long-term (months to

years); 0-4°C for short-term

(days to weeks)

[4]

Long-term Stability (Solid) ≥ 4 years at -20°C [2]

Experimental Protocols
1. Materials and Equipment

Kijanimicin solid powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Sterile serological pipettes and pipette tips

Vortex mixer

Analytical balance

Personal Protective Equipment (PPE): laboratory coat, gloves, and safety glasses
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2. Protocol for Preparation of a 10 mM Kijanimicin Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro assays. Adjust calculations as needed for different desired

concentrations.

2.1. Calculations

To prepare a 10 mM stock solution, the required mass of Kijanimicin needs to be calculated

using its molecular weight (1317.5 g/mol ).

Formula: Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol

)

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (mg) = 10 mmol/L * 1 mL * 1.3175 mg/µmol = 1.3175 mg (approximately 1.32 mg)

2.2. Step-by-Step Procedure

Safety First: Put on appropriate PPE, including a lab coat, gloves, and safety glasses.

Weighing Kijanimicin: Carefully weigh out the calculated amount (e.g., 1.32 mg) of

Kijanimicin powder using an analytical balance. To minimize static, use an antistatic

weighing boat.

Dissolving in DMSO: Transfer the weighed Kijanimicin powder into a sterile microcentrifuge

tube. Add the calculated volume of sterile DMSO (e.g., 1 mL for a 1.32 mg mass to make a

10 mM solution).

Mixing: Close the tube tightly and vortex the solution until the Kijanimicin is completely

dissolved. Visually inspect the solution against a light source to ensure there are no visible

particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile microcentrifuge

tubes.
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Labeling: Clearly label each aliquot with the compound name ("Kijanimicin"), concentration

(10 mM), solvent (DMSO), and the date of preparation.

3. Storage and Handling

Long-term Storage: For long-term storage (months to years), the Kijanimicin stock solution

aliquots should be stored at -20°C.[4]

Short-term Storage: For short-term storage (days to weeks), the solution can be kept at 0-

4°C.[4]

Light Sensitivity: While not explicitly stated for Kijanimicin, many complex organic

molecules are light-sensitive. It is good practice to protect the stock solution from light by

storing it in amber tubes or by wrapping the tubes in aluminum foil.

Working Solutions: When preparing working solutions for your experiments, thaw a single

aliquot of the stock solution. Dilute the stock solution to the final desired concentration in

your cell culture medium or assay buffer. Note that introducing a DMSO stock solution to an

aqueous buffer can sometimes cause precipitation if the final DMSO concentration is too

high or the compound's solubility limit is exceeded.[5] It is advisable to keep the final DMSO

concentration in assays low (typically <0.5%) to avoid solvent-induced artifacts.[6]

Visualizations
Below is a workflow diagram for the preparation of a Kijanimicin stock solution.
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Preparation

Storage & Use

Start: Obtain Kijanimicin Solid

1. Weigh Kijanimicin Powder

2. Transfer to Sterile Tube

3. Add Sterile DMSO

4. Vortex Until Dissolved

5. Aliquot into Single-Use Tubes

6. Label Aliquots

7. Store at -20°C (Long-Term)

Thaw Single Aliquot for Experiment

Click to download full resolution via product page

Caption: Workflow for Kijanimicin Stock Solution Preparation and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15563571?utm_src=pdf-custom-synthesis
https://www.bioaustralis.com/product/kijanimicin/
https://www.caymanchem.com/product/20586/kijanimicin
https://pubmed.ncbi.nlm.nih.gov/7328052/
https://pubmed.ncbi.nlm.nih.gov/7328052/
https://pubmed.ncbi.nlm.nih.gov/7328052/
https://www.medkoo.com/products/25290
https://www.researchgate.net/post/Solubility_of_drugs_in_ethanol_and_dmso
https://pmc.ncbi.nlm.nih.gov/articles/PMC5365264/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5365264/
https://www.benchchem.com/product/b15563571#kijanimicin-stock-solution-preparation-and-storage
https://www.benchchem.com/product/b15563571#kijanimicin-stock-solution-preparation-and-storage
https://www.benchchem.com/product/b15563571#kijanimicin-stock-solution-preparation-and-storage
https://www.benchchem.com/product/b15563571#kijanimicin-stock-solution-preparation-and-storage
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15563571?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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